Cas no 476211-56-0 (methyl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate)

• Product Name: methyl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• CAS No: 476211-56-0
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5730738
• Update Time: 2023-11-21

methyl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• starbld0042740
• F0212-0152
• methyl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• Methyl 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetate
• Methyl 2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
• AKOS003790512
• 476211-56-0

• Inchi： 1S/C6H9N3O2S/c1-9-4-7-8-6(9)12-3-5(10)11-2/h4H,3H2,1-2H3
• InChI Key： CKXMHOXTEIMJGE-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NN=CN1C

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers